Cas no 1261956-76-6 (3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine)

• Product Name: 3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine
• CAS No: 1261956-76-6
• MF: C₁₂H₁₀FNO
• MW: 203.212306499481
• MDL: MFCD18312023
• CID: 2765952
• PubChem ID: 53217607
• Update Time: 2025-10-22

3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(3-FLUORO-4-METHYLPHENYL)-2-HYDROXYPYRIDINE
• 3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine, 95%
• DTXSID10682639
• 3-(3-Fluoro-4-methylphenyl)pyridin-2(1H)-one
• 1261956-76-6
• MFCD18312023
• 3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine

• MDL： MFCD18312023
• Inchi： 1S/C12H10FNO/c1-8-4-5-9(7-11(8)13)10-3-2-6-14-12(10)15/h2-7H,1H3,(H,14,15)
• InChI Key： DLPQJRITHJYFDO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C)C1=CC=CNC1=O

Computed Properties

• Exact Mass: 203.074642105Da
• Monoisotopic Mass: 203.074642105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.1Ų

Additional information on 3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine

3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine: A Comprehensive Overview

The compound 3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine, identified by the CAS number 1261956-76-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the broader class of pyridine derivatives, which are widely studied due to their unique chemical properties and versatility in different environments. The presence of a hydroxyl group at position 2 and a fluoromethyl substituent at position 3 introduces intriguing electronic and steric effects, making this compound a subject of interest in both academic and applied research.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine, allowing researchers to explore its properties in greater depth. The synthesis typically involves multi-step reactions, including nucleophilic substitutions, oxidations, and reductions, which are optimized to achieve high yields and purity. The structural integrity of this compound is crucial for its application in fields such as pharmaceuticals, agrochemicals, and materials science.

In the realm of pharmacology, 3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine has shown promising results as a potential drug candidate. Its ability to interact with various biological targets, such as enzymes and receptors, has been extensively studied. For instance, recent studies have highlighted its potential as an anti-inflammatory agent, where it demonstrates selective inhibition of cyclooxygenase (COX) enzymes. Additionally, its antioxidant properties make it a candidate for combating oxidative stress-related diseases.

The electronic properties of 3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine are another area of active research. Computational studies using density functional theory (DFT) have revealed its frontier molecular orbitals and reactivity patterns, which are essential for understanding its behavior in chemical reactions. These insights are particularly valuable in designing new materials with tailored electronic properties for applications in optoelectronics and catalysis.

In terms of environmental applications, this compound has been investigated for its role in degradation processes. For example, it has been found to facilitate the breakdown of certain pollutants under specific conditions, making it a potential candidate for environmental remediation technologies. Its stability under various environmental conditions further enhances its suitability for such applications.

The versatility of 3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine extends to its use as an intermediate in the synthesis of more complex molecules. Its modular structure allows chemists to introduce additional functional groups, enabling the creation of libraries of compounds for high-throughput screening in drug discovery.

In conclusion, 3-(3-Fluoro-4-methylphenyl)-2-hydroxypyridine, with its unique structural features and diverse applications, continues to be a focal point in contemporary chemical research. As new methodologies emerge and our understanding deepens, this compound is poised to play an increasingly important role across multiple disciplines.